Cas no 582309-13-5 (4-PYRIMIDINEACETIC ACID, 2-(METHYLSULFONYL)-, ETHYL ESTER)
582309-13-5 structure
Product Name:4-PYRIMIDINEACETIC ACID, 2-(METHYLSULFONYL)-, ETHYL ESTER
CAS No:582309-13-5
MF:C9H12N2O4S
MW:244.267580986023
CID:3313909
PubChem ID:85856300
Update Time:2025-04-21
4-PYRIMIDINEACETIC ACID, 2-(METHYLSULFONYL)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 4-PYRIMIDINEACETIC ACID, 2-(METHYLSULFONYL)-, ETHYL ESTER
- Ethyl 2-(methylsulfonyl)-4-pyrimidineacetate
- 582309-13-5
- DTXSID301256776
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- Inchi: 1S/C9H12N2O4S/c1-3-15-8(12)6-7-4-5-10-9(11-7)16(2,13)14/h4-5H,3,6H2,1-2H3
- InChI Key: VARARWCWAVUKKM-UHFFFAOYSA-N
- SMILES: S(C)(C1=NC=CC(CC(=O)OCC)=N1)(=O)=O
Computed Properties
- Exact Mass: 244.05177804Da
- Monoisotopic Mass: 244.05177804Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 94.6Ų
4-PYRIMIDINEACETIC ACID, 2-(METHYLSULFONYL)-, ETHYL ESTER Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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